Cas no 2228356-10-1 (3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid
• CAS No: 2228356-10-1
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 5795192
• PubChem ID: 165733459
• Update Time: 2025-10-17

3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228356-10-1
• EN300-1833668
• 3-(5-methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid
• 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid

• Inchi： 1S/C7H7NO4/c1-4-5(3-8-12-4)2-6(9)7(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： BFKWLZMAYBRYON-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid

3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid (CAS No. 2228356-10-1): An Overview

3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid (CAS No. 2228356-10-1) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising properties that make it a valuable candidate for further investigation and development.

The chemical structure of 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid consists of a 1,2-oxazole ring with a methyl substituent at the 5-position and a carboxylic acid group attached to a ketone moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for study in both academic and industrial settings.

Recent studies have highlighted the potential of 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in the progression of certain metabolic disorders. This finding suggests that 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid could be further optimized to develop more potent and selective inhibitors for therapeutic use.

In addition to its enzymatic inhibition properties, 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid has also shown promise in modulating cellular signaling pathways. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound can modulate the activity of specific kinases involved in cell proliferation and apoptosis. These findings open up new avenues for exploring the potential of 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid in cancer therapy and other diseases characterized by dysregulated cellular signaling.

The pharmacokinetic properties of 3-(5-Methyl-1,2-oxazol-4-yl)-2-oxopropanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and achieve therapeutic concentrations without causing significant side effects.

The synthetic accessibility of 3-(5-Methyl-1,2-oxazol-4-yl)-2-o​xopropanoic acid is another important factor contributing to its potential as a drug candidate. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the condensation of an appropriate oxazole derivative with a suitable ketone followed by oxidation to form the carboxylic acid group. The ability to synthesize this compound on a large scale is essential for advancing it through various stages of drug development.

In conclusion, 3-(5-Methyl‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌​‌​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​​​​​​​​​​​​​​​​​​​​‌​‍‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎​​​​​​​​​​1,2-o​xazol​‑4-y​l)‑​2-o​xopropanoic acid (CAS No. 2228356‑10‑1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for innovative treatments in various medical fields.